2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-4-methyl-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-[1-(9H-fluoren-9-ylmethoxycarbonylamino)ethyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C22H20N2O4S/c1-12-19(21(25)26)29-20(23-12)13(2)24-22(27)28-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18H,11H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: UVWNHNRXQAIGOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C22H20N2O4S
• Molecular Weight: 408.5 g/mol
• CAS RN: 2137787-63-2

Description

The compound contains a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis. The Fmoc group is a type of protecting group, which shields the reactive amine group during the synthesis process and can be removed under specific conditions.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. It contains a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. The Fmoc group is attached to an ethyl linker, which is connected to the thiazole ring.

Chemical Reactions Analysis

The Fmoc group can be removed under mildly basic conditions, which allows for the subsequent coupling of the deprotected amine with another amino acid or molecule. The thiazole ring is relatively stable and does not readily undergo chemical reactions.

Scientific Research Applications

Fluorene Derivatives in Bioimaging

Fluorene derivatives, such as 3-(9-(2-(2-methoxyethoxy)ethyl)-2,7-bis{3-[2-(polyethyleneglycol-550-monomethylether-1-yl)]-4-(benzo[d]thiazol-2-yl)styryl}-9H-fluoren-9-yl)propanoic acid, have been explored for their linear photophysical characterization and two-photon absorption (2PA) properties. These properties make them attractive for integrin imaging due to their high selectivity, solid-state fluorescence, and significant 2PA efficiency in aqueous solutions, suggesting a potential application in medical diagnostics and research (Morales et al., 2010).

Thiazole Derivatives in Antimicrobial Research

Thiazole derivatives have been synthesized and evaluated for their antimicrobial activities. Research shows that certain thiazolo[5,4-b]quinolines exhibit significant in vitro cytotoxicity against several cell lines, suggesting their potential as antimicrobial agents. Structural features like positive charge density and conformational flexibility of the basic side chain are crucial for their antitumor activity, indicating their relevance in the development of new antimicrobial therapies (Alvarez-Ibarra et al., 1997).

Carboxylic Acid Derivatives in Chemical Synthesis

Carboxylic acid derivatives play a significant role in chemical synthesis, offering pathways to a wide range of heterocyclic compounds. For instance, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives showcases the versatility of carboxylic acid derivatives in producing compounds with potential antitumor properties. This illustrates the importance of such derivatives in the development of new pharmaceuticals and chemical entities (Mohamed, 2021).

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. Generally, care should be taken when handling any chemical compound. The Fmoc group, for example, can be irritant.

Future Directions

The future research directions would depend on the intended use of this compound. If it’s intended for use in peptide synthesis, future work could involve studying its coupling efficiency with different amino acids or optimizing the deprotection conditions.